Cas no 1197668-23-7 (5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: 5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 1197668-23-7
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD12913116
• CID: 1026040
• PubChem ID: 45792016
• Update Time: 2025-10-29

5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride
• AC1Q3D28
• AG-C-06271
• AK-76105
• ANW-60980
• CTK6H2017
• MolPort-009-175-401
• BS-14750
• Z802665886
• MFCD12913116
• 5-Chloro-2,3-dihydro-1H-inden-1-amine--hydrogen chloride (1/1)
• 5-Chloro-2,3-dihydro-1H-inden-1-aminehydrochloride
• 1197668-23-7
• 1H-Inden-1-amine, 5-chloro-2,3-dihydro-, hydrochloride (1:1)
• AKOS016003557
• SB31655
• SB47554
• 5-chloro-2,3-dihydro-1H-inden-1-amine;hydrochloride
• 5-Chloro-indan-1-ylamine hydrochloride
• EN300-52464
• XXB66823
• DTXSID90672573
• N12837
• SB44273
• 5-chloro-2,3-dihydro-1H-inden-1-amine HCl
• CS-0131226
• SCHEMBL26664227

• MDL： MFCD12913116
• Inchi： 1S/C9H10ClN.ClH/c10-7-2-3-8-6(5-7)1-4-9(8)11;/h2-3,5,9H,1,4,11H2;1H
• InChI Key： JRYBHXVWIQBARN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC2N.Cl

Computed Properties

• Exact Mass: 203.0268547g/mol
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride

5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS 1197668-23-7): A Versatile Chemical Intermediate for Pharmaceutical Research

5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS 1197668-23-7) is a valuable chemical intermediate with growing importance in pharmaceutical research and development. This chlorinated indane derivative has attracted significant attention from medicinal chemists due to its unique structural features that make it suitable for various drug discovery applications.

The compound belongs to the class of amine-containing heterocyclic compounds, which are widely used in designing bioactive molecules. Its molecular structure combines a partially saturated indane core with a primary amine functionality, offering multiple sites for chemical modification. The hydrochloride salt form enhances the compound's stability and solubility, making it more practical for laboratory use and potential formulation development.

Recent trends in pharmaceutical research have shown increased interest in small molecule modulators of neurological targets, and 5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride serves as a potential building block for such applications. The compound's structural similarity to certain neurotransmitter analogs makes it particularly interesting for researchers investigating central nervous system (CNS) disorders, though its exact pharmacological profile requires further investigation.

From a synthetic chemistry perspective, CAS 1197668-23-7 offers several advantages. The presence of both aromatic and aliphatic characteristics in its structure allows for diverse chemical transformations. The chloro substituent at the 5-position provides an excellent handle for further functionalization through various cross-coupling reactions, while the primary amine group can participate in amide bond formation, reductive amination, and other common medicinal chemistry transformations.

The growing demand for novel chemical entities in drug discovery has led to increased interest in 5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride as a versatile intermediate. Pharmaceutical companies and contract research organizations frequently search for this compound when developing new therapeutic candidates, particularly in areas such as neurological research and inflammation modulation.

Quality control is crucial when working with pharmaceutical intermediates like 5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR characterization, and mass spectrometry confirmation to ensure researchers receive material suitable for their sensitive applications. The compound's stability under various storage conditions is another important consideration for laboratory use.

In the context of green chemistry initiatives, researchers are increasingly interested in sustainable synthetic routes to compounds like CAS 1197668-23-7. Recent publications have explored more efficient methods for producing this intermediate with reduced environmental impact, addressing growing concerns about sustainable pharmaceutical manufacturing.

The global market for specialty chemical intermediates continues to expand, with 5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride representing one of many important building blocks in this sector. Market analysts note steady growth in demand for such compounds, driven by ongoing drug discovery efforts and the development of targeted therapies across multiple therapeutic areas.

Researchers working with CAS 1197668-23-7 should be aware of proper handling procedures, although the compound doesn't fall under strict regulatory controls. Standard laboratory safety practices including the use of personal protective equipment and proper ventilation are recommended when handling this material, as with any chemical substance.

Looking forward, the applications of 5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride may expand beyond its current uses. With the rapid advancement of computational drug design and fragment-based screening approaches, structurally diverse intermediates like this compound are becoming increasingly valuable for exploring new chemical space in medicinal chemistry programs.

The synthesis and application of CAS 1197668-23-7 continue to be active areas of research, with new publications regularly appearing in the scientific literature. Researchers interested in this compound should monitor recent developments in heterocyclic chemistry and medicinal chemistry to stay informed about emerging applications and synthetic methodologies.

For laboratories considering the use of 5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride, it's important to source the material from reputable suppliers who can provide detailed technical information and consistent quality. The compound's purity and characterization data are particularly important for sensitive applications in drug discovery and pharmaceutical development.

In conclusion, 5-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS 1197668-23-7) represents an important tool for modern medicinal chemistry. Its versatile structure, combined with growing interest in novel therapeutic approaches, ensures its continued relevance in pharmaceutical research. As the field of drug discovery evolves, compounds like this will likely play an increasingly important role in the development of next-generation medicines.